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These application notes provide detailed protocols for the in vitro neutralization of Epithelial-
Neutrophil Activating Peptide-78 (ENA-78), also known as Chemokine (C-X-C motif) ligand 5
(CXCL5). ENA-78 is a potent chemoattractant for neutrophils and plays a significant role in
various inflammatory processes, angiogenesis, and cancer progression.[1][2] The
neutralization of its biological activity is a key area of research for the development of
therapeutics targeting these conditions.[3]

ENA-78 exerts its effects primarily through the C-X-C chemokine receptor 2 (CXCR2), a G-
protein-coupled receptor (GPCR).[4][5][6][7] Ligand binding to CXCR?2 initiates a signaling
cascade that results in neutrophil activation and chemotaxis, among other cellular responses.
[5][8] The protocols outlined below describe two common functional assays to assess the
neutralization of ENA-78 activity: a chemotaxis assay and a calcium mobilization assay.

Principles of Neutralization
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The in vitro neutralization of ENA-78 activity is typically achieved by using specific neutralizing
antibodies that bind to ENA-78 and prevent its interaction with its receptor, CXCR2.[9][10] The
efficacy of a neutralizing antibody is quantified by its Neutralization Dose 50 (ND50), which is
the concentration of the antibody required to inhibit 50% of the biological response induced by
a specific concentration of ENA-78.

Experimental Protocols
Chemotaxis Neutralization Assay

This assay measures the ability of a neutralizing antibody to inhibit the ENA-78-induced
migration of cells expressing CXCR2.

Materials:

» Recombinant Human ENA-78/CXCL5

e Anti-Human ENA-78/CXCL5 Neutralizing Antibody

e BaF3 mouse pro-B cells transfected with human CXCR2

o Chemotaxis chamber (e.g., 96-well plate with a 5 um pore size polycarbonate membrane)
[11]

e Assay Medium: RPMI 1640 + 10% Fetal Bovine Serum (FBS)
o Fixation and Staining Reagents (e.g., formaldehyde, Calcein AM)[11][12]
» Plate reader for fluorescence detection
Protocol:
e Cell Preparation:
o Culture BaF3-CXCR2 cells in appropriate media.
o Prior to the assay, harvest cells and wash them with Assay Medium.

o Resuspend the cells in Assay Medium at a concentration of 1 x 1077 cells/mL.[11]
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Preparation of Reagents:

o Prepare a stock solution of Recombinant Human ENA-78/CXCLS5 in Assay Medium. A
typical concentration used to elicit chemotaxis is 30 ng/mL.

o Prepare a serial dilution of the Anti-Human ENA-78/CXCL5 Neutralizing Antibody in Assay
Medium.

Neutralization Reaction:

o In a separate 96-well plate, mix the ENA-78/CXCL5 solution with the serially diluted
neutralizing antibody.

o Incubate the mixture for 1 hour at 37°C to allow the antibody to bind to the chemokine.[10]

Chemotaxis Assay:

[e]

Add 150 pL of the ENA-78/antibody mixture to the lower wells of the chemotaxis chamber.
[12]

Place the membrane over the lower wells.

[e]

o

Add 50 pL of the cell suspension (500,000 cells) to the top of each well of the filter plate.
[12]

o

Incubate the plate for 2-4 hours at 37°C in a humidified incubator with 5% CO2.[11][12]
Quantification of Migration:
o After incubation, carefully remove the filter plate.

o Quantify the number of cells that have migrated to the lower chamber. This can be done
by staining the cells with Calcein AM and reading the fluorescence on a plate reader.[12]

Data Analysis:

o Calculate the percentage of chemotaxis for each antibody concentration relative to the
positive control (ENA-78 alone).
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o Determine the ND50 value by plotting the percentage of inhibition against the antibody
concentration.

Quantitative Data for Chemotaxis Neutralization Assay

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Calcium Mobilization Neutralization Assay

This assay measures the ability of a neutralizing antibody to block the ENA-78-induced
increase in intracellular calcium levels in CXCR2-expressing cells.[13][14]

Materials:

Recombinant Human ENA-78/CXCL5

e Anti-Human ENA-78/CXCL5 Neutralizing Antibody

o HMEC-1 cells transfected with human CXCR2[15]

o Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)[16]

o Assay Buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES)
o 96-well or 384-well black-walled, clear-bottom plates

o Fluorescence plate reader with kinetic reading capabilities (e.g., FLIPR)[13][15]
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Protocol:
e Cell Preparation:

o Plate HMEC-1-CXCR2 cells in a 96-well or 384-well black-walled, clear-bottom plate and
culture overnight to allow for cell adherence.

o On the day of the assay, remove the culture medium.
e Loading with Calcium Dye:

o Load the cells with a calcium-sensitive dye like Fluo-4 AM according to the manufacturer's
instructions. This typically involves incubating the cells with the dye for 30-60 minutes at
37°C.

o After incubation, wash the cells with Assay Buffer to remove excess dye.
e Preparation of Reagents:

o Prepare a stock solution of Recombinant Human ENA-78/CXCLS5 in Assay Buffer. A typical
concentration to induce calcium mobilization is 10 nM.[15]

o Prepare a serial dilution of the Anti-Human ENA-78/CXCL5 Neutralizing Antibody in Assay
Buffer.

¢ Neutralization and Measurement:

o Pre-incubate the serially diluted neutralizing antibody with the cells for a short period (e.g.,
15-30 minutes) at 37°C.

o Place the plate in a fluorescence plate reader.
o Establish a baseline fluorescence reading.

o Add the ENA-78/CXCLS5 solution to the wells and immediately begin kinetic measurement
of fluorescence intensity over time. The increase in fluorescence corresponds to the rise in
intracellular calcium.
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o Data Analysis:
o Determine the peak fluorescence response for each well.

o Calculate the percentage of inhibition of the calcium response for each antibody
concentration relative to the positive control (ENA-78 alone).

o Determine the IC50 value (the concentration of antibody that inhibits 50% of the response)
by plotting the percentage of inhibition against the antibody concentration.

Quantitative Data for Calcium Mobilization Neutralization Assay

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Visualizations
ENA-78 (CXCL5) Signaling Pathway
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Click to download full resolution via product page

Caption: ENA-78 (CXCL5) signaling through the CXCR2 receptor leading to calcium
mobilization.

Chemotaxis Neutralization Assay Workflow
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Caption: Workflow for the ENA-78 chemotaxis neutralization assay.

Calcium Mobilization Neutralization Assay Workflow
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Caption: Workflow for the ENA-78 calcium mobilization neutralization assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Regulation and function of the CXC chemokine ENA-78 in monocytes and its role in
disease - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Epithelial-neutrophil activating peptide (ENA-78) is an important angiogenic factor in non-
small cell lung cancer - PubMed [pubmed.ncbi.nim.nih.gov]

3. geneonline.com [geneonline.com]

4. Expression of the neutrophil-activating CXC chemokine ENA-78/CXCL5 by human
eosinophils - PubMed [pubmed.ncbi.nim.nih.gov]

5. Chemokine receptor CXCR2: physiology regulator and neuroinflammation controller? -
PMC [pmc.ncbi.nlm.nih.gov]

6. CXCR2 chemokine receptor — a master regulator in cancer and physiology - PMC
[pmc.ncbi.nlm.nih.gov]

7. CXCR2 | Cancer Genetics Web [cancerindex.org]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1178700?utm_src=pdf-body-href
https://www.benchchem.com/product/b1178700?utm_src=pdf-body-img
https://www.benchchem.com/product/b1178700?utm_src=pdf-body
https://www.benchchem.com/product/b1178700?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9365115/
https://pubmed.ncbi.nlm.nih.gov/9365115/
https://pubmed.ncbi.nlm.nih.gov/9691082/
https://pubmed.ncbi.nlm.nih.gov/9691082/
https://www.geneonline.com/study-identifies-cxcl5-neutralization-as-a-potential-approach-to-reduce-inflammation-and-muscle-wasting-in-cancer-cachexia/
https://pubmed.ncbi.nlm.nih.gov/12680872/
https://pubmed.ncbi.nlm.nih.gov/12680872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3335977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3335977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10841707/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10841707/
http://www.cancerindex.org/geneweb/CXCR2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

8. The detection of a novel neutrophil-activating peptide (ENA-78) using a sensitive ELISA -
PubMed [pubmed.ncbi.nim.nih.gov]

9. documents.thermofisher.com [documents.thermofisher.com]
10. rockland.com [rockland.com]
11. timothyspringer.org [timothyspringer.org]

12. Chemotaxis Assay - National Cancer Institute’s Nanotechnology Characterization
Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

13. dda.creative-bioarray.com [dda.creative-bioarray.com]

14. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nim.nih.gov]
15. tandfonline.com [tandfonline.com]

16. agilent.com [agilent.com]

To cite this document: BenchChem. [Application Notes and Protocols for Neutralizing ENA-
78 (CXCL5) Activity In Vitro]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178700#protocol-for-neutralizing-ena-78-activity-in-
vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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